Cas no 1566123-11-2 ((5-Fluoro-2-pyridinyl)methanesulfonyl chloride)

• Product Name: (5-Fluoro-2-pyridinyl)methanesulfonyl chloride
• CAS No: 1566123-11-2
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 4742540
• Update Time: 2026-02-25

(5-Fluoro-2-pyridinyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-FLUOROPYRIDIN-2-YL)METHANESULFONYL CHLORIDE
• CID 84677275
• (5-Fluoro-2-pyridinyl)methanesulfonyl chloride

• Inchi： 1S/C6H5ClFNO2S/c7-12(10,11)4-6-2-1-5(8)3-9-6/h1-3H,4H2
• InChI Key： XKDJDMUNCWOFGC-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CN=1)F)(=O)=O

Computed Properties

• Exact Mass: 208.971355g/mol
• Monoisotopic Mass: 208.971355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.63g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4